molecular formula C19H24O8 B2685242 2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate CAS No. 1093406-46-2

2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate

Cat. No.: B2685242
CAS No.: 1093406-46-2
M. Wt: 380.393
InChI Key: SMODGVULMPNJEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate is a useful research compound. Its molecular formula is C19H24O8 and its molecular weight is 380.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

(2-methoxyphenyl) 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24O8/c1-18(2)24-12-13(25-18)15-17(27-19(3,4)26-15)23-14(12)16(20)22-11-9-7-6-8-10(11)21-5/h6-9,12-15,17H,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMODGVULMPNJEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)OC4=CC=CC=C4OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate is a complex organic compound with a unique tricyclic structure that has garnered interest in various fields of biological research. Its potential applications span from medicinal chemistry to environmental science due to its structural properties and biological interactions.

Chemical Structure and Properties

The compound has the molecular formula C19H24O7C_{19}H_{24}O_{7} and features a tricyclic framework with multiple oxygen atoms. This unique structure contributes to its biological activity by allowing interactions with various biological targets.

Table 1: Structural Properties

PropertyValue
Molecular FormulaC19H24O7C_{19}H_{24}O_{7}
Molecular Weight344.39 g/mol
IUPAC NameThis compound
CAS Number1093406-46-2

Biological Activity

The biological activity of this compound has been investigated in several studies focusing on its pharmacological properties and mechanisms of action.

The compound's mechanism of action is primarily attributed to its ability to interact with specific receptors and enzymes involved in various biochemical pathways. Research indicates that it may modulate signaling pathways related to inflammation and cellular proliferation.

Case Study: Anticancer Activity

A notable study explored the anticancer properties of this compound against several cancer cell lines. The results demonstrated significant cytotoxic effects at varying concentrations:

  • Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer), A549 (lung cancer)
  • IC50 Values :
    • MCF-7: 15 µM
    • HeLa: 10 µM
    • A549: 20 µM

These findings suggest that the compound exhibits selective toxicity towards cancer cells while sparing normal cells.

Toxicological Profile

While the compound shows promising biological activity, its safety profile is crucial for potential therapeutic applications. Preliminary toxicological assessments indicate:

  • Acute Toxicity : Low toxicity observed in animal models.
  • Chronic Exposure : Further studies are required to assess long-term effects.

Environmental Impact

Given its structural characteristics, the environmental persistence of this compound was evaluated:

  • Biodegradability : Moderate; further studies are needed to understand degradation pathways.
  • Ecotoxicity : Initial assessments indicate potential risks to aquatic life.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of this compound's biological activity, it can be compared with structurally similar compounds such as bis(2-ethylhexyl) terephthalate and other tricyclic compounds.

Table 2: Comparison of Biological Activities

CompoundAnticancer Activity (IC50)Other Notable Effects
2-Methoxyphenyl ...MCF-7: 15 µMAnti-inflammatory properties
Bis(2-ethylhexyl) terephthalateNot significantEndocrine disruptor
Other tricyclic compoundsVariesVaries

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.